Cas no 186343-38-4 (1-(methylamino)-3-(morpholin-4-yl)propan-2-ol)

• Product Name: 1-(methylamino)-3-(morpholin-4-yl)propan-2-ol
• CAS No: 186343-38-4
• MF: C₈H₁₈N₂O₂
• MW: 174.240722179413
• MDL: MFCD03990574
• CID: 3103443
• PubChem ID: 4001215
• Update Time: 2025-11-01

1-(methylamino)-3-(morpholin-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(methylamino)-3-(morpholin-4-yl)propan-2-ol
• 1-(METHYLAMINO)-3-MORPHOLINO-2-PROPANOL
• 1-METHYLAMINO-3-MORPHOLIN-4-YL-PROPAN-2-OL
• EN300-101990
• 186343-38-4
• MFCD03990574
• 1-(Methylamino)-3-morpholinopropan-2-ol
• SCHEMBL4482950
• 1-(methylamino)-3-morpholin-4-ylpropan-2-ol
• STK685564
• LHA34338
• CS-0448763
• AKOS000216463
• AKOS016050047
• M57042
• Z162793674

• MDL： MFCD03990574
• Inchi： 1S/C8H18N2O2/c1-9-6-8(11)7-10-2-4-12-5-3-10/h8-9,11H,2-7H2,1H3
• InChI Key： RMDISURRHDBKQZ-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC(CNC)O

Computed Properties

• Exact Mass: 174.136827821Da
• Monoisotopic Mass: 174.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 302.5±37.0 °C at 760 mmHg
• Flash Point: 136.7±26.5 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1-(methylamino)-3-(morpholin-4-yl)propan-2-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 1-(methylamino)-3-(morpholin-4-yl)propan-2-ol

Exploring the Potential Applications of 1-(Methylamino)-3-(Morpholin-4-yl)Propan-2-ol (CAS No. 186343-38-4)

1-(Methylamino)-3-(Morpholin-4-yl)Propan-2-ol, identified by the CAS number 186343-38-4, is a compound of significant interest in various scientific and industrial domains. This molecule, characterized by its unique chemical structure, has garnered attention due to its potential applications in drug discovery, material science, and biotechnology. Recent advancements in chemical synthesis and computational modeling have further illuminated its properties and functionalities, making it a subject of extensive research.

The molecular structure of 1-(Methylamino)-3-(Morpholin-4-yl)Propan-2-ol comprises a propanol backbone with two distinct substituents: a methylamino group and a morpholinyl group. The interplay between these groups imparts the compound with unique physicochemical properties. Morpholine, a heterocyclic amine, is known for its versatility in chemical reactions, while the methylamino group contributes to hydrogen bonding capabilities. This combination renders the compound suitable for applications requiring both stability and reactivity.

Recent studies have focused on the synthesis and characterization of CAS No. 186343-38-4. Researchers have employed advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to elucidate its structural features. These findings have been instrumental in understanding the compound's behavior under various conditions, including thermal stability and solubility profiles.

In the realm of drug discovery, 1-(Methylamino)-3-(Morpholin-4-yl)Propan-2-ol has shown promise as a lead compound for developing bioactive agents. Its ability to form hydrogen bonds makes it an attractive candidate for targeting specific protein receptors. Computational docking studies have revealed potential interactions with enzymes involved in metabolic pathways, suggesting its role in modulating cellular processes.

Beyond pharmacology, this compound has found applications in material science. Its morpholine moiety facilitates polymerization reactions, leading to the development of novel materials with tailored properties. Recent breakthroughs in polymer chemistry have leveraged this attribute to create advanced materials for use in electronics and biomedical devices.

The synthesis of CAS No. 186343-38-4 has also been optimized through green chemistry approaches. Researchers have developed environmentally friendly reaction pathways that minimize waste and energy consumption. These methods not only enhance the scalability of production but also align with global sustainability goals.

In conclusion, 1-(Methylamino)-3-(Morpholin-4-yl)Propan-2-ol (CAS No. 186343-38) stands as a multifaceted compound with diverse applications across various fields. Ongoing research continues to uncover new potentials, underscoring its significance in contemporary scientific exploration.